Cas no 147732-31-8 ((+/-)-ortho-Cotinine)

(±)-ortho-Cotinine is a chiral derivative of cotinine, a major metabolite of nicotine. This compound is of interest in biochemical and pharmacological research due to its potential role in studying nicotine metabolism and its interactions with nicotinic acetylcholine receptors. The racemic mixture (±)-ortho-Cotinine allows for comparative studies of enantiomeric effects on biological activity. Its well-defined chemical structure and stability make it suitable for analytical applications, including chromatography and mass spectrometry. Researchers value this compound for its utility in exploring metabolic pathways, receptor binding mechanisms, and the development of biomarkers for nicotine exposure. It is commonly used in controlled laboratory settings to ensure reproducibility in experimental studies.
(+/-)-ortho-Cotinine structure
(+/-)-ortho-Cotinine structure
Product Name:(+/-)-ortho-Cotinine
CAS No:147732-31-8
MF:C10H12N2O
MW:176.215082168579
CID:100692
PubChem ID:1227
Update Time:2025-05-22

(+/-)-ortho-Cotinine Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,1-methyl-5-(2-pyridinyl)-
    • (R,S)-ortho-Cotinine
    • (+/-)-O-COTININE
    • (+/-)-ortho-Cotinine
    • 1-methyl-5-pyridin-2-yl-pyrrolidin-2-one
    • 2-Cotinin
    • o-Cotinine
    • o-Cotinine, 1-Methyl-2-oxo-5-(pyridin-2-yl)pyrrolidine
    • 1-methyl-5-(2-pyridyl)-pyrrolidinone
    • J-008404
    • 1-methyl-5-pyridin-2-ylpyrrolidin-2-one
    • SCHEMBL8013321
    • 1-methyl-5-(pyridin-2-yl)pyrrolidin-2-one
    • CS-0446963
    • AKOS027384634
    • 2-Pyrrolidinone, 1-methyl-5-(2-pyridinyl)-
    • FT-0665187
    • DTXSID00274300
    • MFCD01320387
    • 147732-31-8
    • 1-Methyl-5-(2-pyridyl)-2-pyrrolidinone
    • CHEMBL3126029
    • Inchi: 1S/C10H12N2O/c1-12-9(5-6-10(12)13)8-4-2-3-7-11-8/h2-4,7,9H,5-6H2,1H3
    • InChI Key: MCWXBYVNZTVRNA-UHFFFAOYSA-N
    • SMILES: O=C1CCC(C2C=CC=CN=2)N1C

Computed Properties

  • Exact Mass: 176.09500
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 33.2Ų

Experimental Properties

  • Density: 1.146
  • Boiling Point: 120-135°C
  • Flash Point: 167.9°C
  • Refractive Index: 1.555
  • PSA: 33.20000
  • LogP: 1.31280

(+/-)-ortho-Cotinine Pricemore >>

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